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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620

This document provides a comprehensive overview of the core physical and chemical
properties of isononyl acetate. It is intended for researchers, scientists, and professionals in
drug development and chemical synthesis who require detailed technical information on this
compound. The guide summarizes key quantitative data, outlines general experimental
methodologies for property determination, and illustrates relevant chemical and analytical
workflows.

Compound Identification

Isononyl acetate is an ester recognized for its characteristic fruity and floral aroma, leading to
its use in the fragrance and flavor industries.[1][2] It is important to note that "isononyl acetate"
typically refers to a mixture of isomers, such as 7-methyloctyl acetate and 3,5,5-trimethylhexyl
acetate.[3][4] The specific properties can vary slightly depending on the isomeric composition.
Data for a specific enantiomer, such as (+)-isononyl acetate, is not readily available, with
sources noting that optical rotation data is unavailable.[5] The information presented herein
pertains to the general isomeric mixture.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of isononyl acetate
compiled from various sources.
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Property Value Source(s)

Molecular Formula C11H2202 [L151617118]

Molecular Weight 186.29 g/mol [L1[41517118]

CAS Number 40379-24-6; 58430-94-7 [2I[21[5161171

Appearance Clear, colorless liquid [21[411517]
Sweet, floral, fruity, woody,

Odor . [11[2][4]
violet notes
0.863 - 0.869 g/mL at

Density 20°C0.870 + 0.06 g/cm3 [L11121[31[5]
(est)0.9 £ 0.1 g/cm?3

_ 1.4200 - 1.4250 at 20°C1.425

Refractive Index [1112][31[51[8]
(est)
213.00 to 215.00 °C at 760

Boiling Point mmHg214.2 £ 8.0 °C at 760 (1118191
mmHg
Approximately -26°C

Melting Point pp' Y [10]
(estimated)

_ 71°C (159.8 °F)82.9 + 8.3
Flash Point [111519]

°C181.00 °F (82.78 °C)

Vapor Pressure

0.2 £ 0.4 mmHg at 25°C0.158
mmHg at 25°C (est)

[1]9]

Insoluble in water; soluble in

Solubility ethanol.Water: 12.56 mg/L at [2][9]
25°C (est)
Log P (o/w) 4.14.196 (est) [5][9]

Optical Rotation

Data not available

[5]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.scentree.co/en/Isononyl_acetate.html
https://www.echemi.com/products/pid_Seven41619-isononylacetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.scentree.co/en/Isononyl_acetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.scentree.co/en/Isononyl_acetate.html
https://www.echemi.com/products/pid_Seven41619-isononylacetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.scentree.co/en/Isononyl_acetate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2875305_EN.htm
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylhexyl-acetate
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/opl/40379-24-6.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/opl/40379-24-6.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.bocsci.com/product/isononyl-acetate-cas-40379-24-6-68186.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://fenjinbio.com/isononyl-acetate/
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.scentree.co/en/Isononyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.atamanchemicals.com/isononyl-acetate_u30365/
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.ventos.com/index.php/en/producto/5218/ISONONYL+ACETATE/223
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1381151.html
https://www.scentree.co/en/Isononyl_acetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While the specific experimental records for the data cited above are not publicly available, this
section describes the standard methodologies generally employed for determining these key
physical properties.

o Density Measurement: Density is typically determined using a pycnometer or a digital density
meter. The mass of a precise volume of the substance is measured at a controlled
temperature (e.g., 20°C). The density is then calculated by dividing the mass by the volume.

o Refractive Index Measurement: The refractive index is measured using a refractometer, often
an Abbé refractometer. A small sample of the liquid is placed on the prism, and the
instrument measures the angle at which light is refracted as it passes through the substance
at a specific temperature (e.g., 20°C) and wavelength (typically the sodium D-line, 589 nm).

» Boiling Point Determination: The boiling point at atmospheric pressure is determined by
distillation. The substance is heated, and the temperature at which the liquid and vapor
phases are in equilibrium (i.e., the temperature at which it actively boils) is recorded. For
pressure-sensitive substances, vacuum distillation may be used, and the boiling point is
reported along with the pressure.

e Flash Point Measurement: The flash point is determined using either an open-cup (e.g.,
Cleveland open-cup) or closed-cup (e.g., Pensky-Martens, Tag closed-cup) apparatus.[9]
The sample is heated at a controlled rate, and an ignition source is periodically passed over
the surface. The flash point is the lowest temperature at which the vapors above the liquid
ignite momentarily.

o Solubility Analysis: Qualitative solubility is assessed by mixing the substance with various
solvents (e.g., water, ethanol) and observing for dissolution. Quantitative solubility, such as
the value in water, is often determined using methods like the shake-flask method followed
by concentration analysis via gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Synthesis and Characterization Workflow

The following diagrams illustrate the chemical synthesis route for isononyl acetate and a
general workflow for its physical property characterization.
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Synthesis of Isononyl Acetate

Isononanol
(e.g., 8-methyl nonan-1-ol)

Esterification

+ > Isononyl Acetate
Acetic Acid
(or Acetic Anhydride)
Workflow for Physical Property Characterization
Preparation
Obtain Pure Sample
of Isononyl Acetate
‘/‘/ An&IySiS
Density Measurement Refractive Index Boiling Point Flash Point Solubility Test
(Pycnometer) (Refractometer) (Distillation) (Closed-Cup Apparatus) (Water, Ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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